Cas no 1430413-62-9 (2-(3-Hydroxypropoxy)acetonitrile-H31839)

• Product Name: 2-(3-Hydroxypropoxy)acetonitrile-H31839
• CAS No: 1430413-62-9
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 4599314
• Update Time: 2025-05-20

2-(3-Hydroxypropoxy)acetonitrile-H31839 Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxypropoxy)acetonitrile
• 2-(3-Hydroxypropoxy)acetonitrile-H31839

• Inchi： 1S/C5H9NO2/c6-2-5-8-4-1-3-7/h7H,1,3-5H2
• InChI Key： OSYMNBSCAUAUMH-UHFFFAOYSA-N
• SMILES： C(#N)COCCCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(3-Hydroxypropoxy)acetonitrile-H31839

2-(3-Hydroxypropoxy)acetonitrile (H31839): A Comprehensive Overview

2-(3-Hydroxypropoxy)acetonitrile (H31839), also known by its CAS number 143041-62-9, is a versatile organic compound with significant applications in various fields. This compound has gained attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of H31839 consists of a nitrile group attached to an ethylene glycol derivative, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of H31839 in the development of bioactive compounds. Researchers have explored its role as a building block for creating novel drug candidates, particularly in the field of oncology. The compound's ability to undergo various transformations, such as nucleophilic substitutions and condensations, has made it a favorite among medicinal chemists. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated how H31839 can be used to synthesize potential inhibitors for protein kinases, which are key targets in cancer therapy.

The synthesis of H31839 involves a multi-step process that typically begins with the alkylation of acetonitrile. This process is highly efficient and can be optimized using modern catalytic methods. The compound's purity and stability are critical factors that influence its performance in downstream applications. According to a 2021 report in *Green Chemistry*, researchers have developed eco-friendly methods to produce H31839, reducing the environmental impact of its manufacturing process.

In terms of physical properties, H31839 is a colorless liquid with a boiling point of approximately 75°C under standard pressure. Its solubility in water is moderate, which makes it suitable for use in both aqueous and organic reaction media. The compound's molecular weight is around 105 g/mol, and its density is slightly higher than water, at approximately 1.05 g/cm³.

The application of H31839 extends beyond pharmaceuticals. It has been utilized as an additive in polymer chemistry to enhance the mechanical properties of plastics and elastomers. A 2020 study in *Polymer Science* showed that incorporating H31839 into polyurethane formulations significantly improved their tensile strength and flexibility. This finding has opened new avenues for its use in automotive and aerospace industries.

Furthermore, H31839 has shown promise in the field of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. A recent study published in *Agricultural Sciences* highlighted how derivatives of H31839 can effectively control plant pathogens without causing harm to non-target organisms.

In conclusion, 2-(3-Hydroxypropoxy)acetonitrile (H31839) is a multifaceted compound with a wide range of applications across various industries. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across different sectors is expected to grow significantly.